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Compound of Interest

Compound Name: N-Boc-PEG5-alcohol

Cat. No.: B609480

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling procedures, and a
representative experimental protocol for N-Boc-PEG5-alcohol. This information is intended to
ensure its safe and effective use in laboratory and drug development settings.

Chemical and Physical Properties

N-Boc-PEG5-alcohol is a heterobifunctional PEG linker commonly employed in
bioconjugation, drug delivery, and particularly in the synthesis of Proteolysis Targeting
Chimeras (PROTACS).[1] Its polyethylene glycol (PEG) chain enhances aqueous solubility,
while the Boc-protected amine and terminal hydroxyl groups offer versatile handles for
chemical modification.[2]
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Property Value Source

) tert-Butyl (14-hydroxy-3,6,9,12-
Chemical Name [3]
tetraoxatetradecyl)carbamate

CAS Number 1404111-67-6 [21[3]
Molecular Formula C15H31NO7 [2][3]
Molecular Weight 337.4 g/mol [2][3]
Colorless to light yellow liquid
Appearance . L
or solid/semi-solid
Purity =>95% to 98% [2][3]

N Soluble in Dichloromethane
Solubility [2]
(DCM) and Methanol

-20°C to 2-8°C, sealed in a dry
Storage Temperature ) [2]
environment

Safety Data and Handling

While specific toxicological data such as LD50 values for N-Boc-PEG5-alcohol are not readily
available, the hazard information provided by suppliers indicates that it should be handled with
care, following standard laboratory safety procedures. The safety profile is based on the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Hazard ldentification
GHS Pictogram

Signal Word Warning

H302: Harmful if swallowed. H315: Causes skin
Hazard Statements irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Source
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Precautionary Measures and Personal Protective
Equipment (PPE)

A systematic approach to handling N-Boc-PEG5-alcohol is crucial to minimize exposure and

ensure a safe laboratory environment.

\

4 Preparation

Work in a well-ventilated area
(e.g., chemical fume hood) ) |

\gegin Work

e . In case of spil
\ Handling N ~ Spill & Disposal )
Wear appropriate PPE: A
- Safety glasses/goggles Avoid contact with skin, eyes, Absorb spills with inert material
- Chemical-resistant gloves (e.g., nitrile) and clothing (e.g., sand, vermiculite)
- Lab coat
N g l l
Avoid breathing dust, fumes, Dispose of waste in accordance
gas, mist, vapors, or spray with local regulations
l & J
Do not eat, drink, or smoke
when using this product
o J
After Use
Storage

Store in a tightly sealed container
in a cool, dry place (-20°C to 8°C)

Click to download full resolution via product page

Caption: Safe Handling Workflow for N-Boc-PEG5-alcohol.

First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ] ) S
clothing. Seek medical attention if irritation

develops or persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Check for and remove
any contact lenses. Seek immediate medical

attention.

Do NOT induce vomiting. Wash out mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Fire-Fighting and Accidental Release Measures

o Fire-Fighting: N-Boc-PEG5-alcohol is not considered a significant fire risk. In case of a fire,
use extinguishing media appropriate for the surrounding environment, such as dry chemical,
carbon dioxide, water spray, or alcohol-resistant foam. Firefighters should wear self-
contained breathing apparatus (SCBA) and full protective gear.

o Accidental Release: For small spills, absorb with an inert material (e.g., sand, vermiculite)
and place in a suitable container for disposal. For large spills, dike the area to prevent
spreading and collect the material for disposal. Ensure adequate ventilation and wear
appropriate PPE during cleanup. Avoid allowing the substance to enter drains or waterways.

Application in PROTAC Synthesis: An lllustrative
Protocol

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b609480?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

N-Boc-PEG5-alcohol is a valuable linker for the synthesis of PROTACSs, which are bifunctional
molecules that induce the degradation of target proteins. The following is a representative
protocol for the solid-phase synthesis of a PROTAC, adapted from established methodologies
for similar PEG linkers.[4] This protocol involves immobilizing a ligand for an E3 ligase (e.g.,
thalidomide for Cereblon) on a solid support, followed by coupling of the PEG linker and the
ligand for the protein of interest (POI).

Materials and Reagents

e Rink Amide resin (or other suitable solid support)

o E3ligase ligand (e.g., a thalidomide derivative)

* N-Boc-PEG5-alcohol

o Protein of Interest (POI) ligand with a suitable functional group for coupling
o Coupling reagents (e.g., HATU, HOB)

e Bases (e.g., DIPEA)

e Solvents (e.g., DMF, DCM)

o Deprotection reagent (e.g., TFA)

o Cleavage cocktail (e.g., TFA/water/TIPS)

Experimental Workflow

Click to download full resolution via product page
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Caption: General Workflow for Solid-Phase PROTAC Synthesis.

Detailed Methodologies

Step 1: Immobilization of E3 Ligase Ligand
o Swell the Rink Amide resin in N,N-Dimethylformamide (DMF).

o Couple the E3 ligase ligand (e.g., a carboxylic acid derivative of thalidomide) to the resin
using standard peptide coupling reagents like HATU and DIPEA.

o Wash the resin extensively with DMF, Dichloromethane (DCM), and Methanol (MeOH) and
dry under vacuum.

Step 2: Conversion of N-Boc-PEG5-alcohol to a Mesylate

Dissolve N-Boc-PEG5-alcohol in anhydrous DCM.

» Cool the solution to 0°C.

e Add triethylamine (TEA) or diisopropylethylamine (DIPEA).

o Add methanesulfonyl chloride dropwise.

 Stir the reaction at 0°C and then allow it to warm to room temperature.
e Monitor the reaction by TLC.

« Upon completion, quench the reaction, perform an agqueous work-up, and purify the resulting
N-Boc-PEG5-mesylate.

Step 3: Linker Coupling
o Swell the E3 ligase-functionalized resin in a suitable solvent like DMF.

e Add a solution of the N-Boc-PEG5-mesylate and a suitable base (e.g., DIPEA) in DMF to the
resin.

o Shake the reaction mixture at room temperature for 24 hours.
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e Wash the resin thoroughly with DMF, DCM, and MeOH, then dry under vacuum.

Step 4: Boc Deprotection

o Treat the resin with a solution of 20-50% Trifluoroacetic acid (TFA) in DCM for 1-2 hours to
remove the Boc protecting group, which exposes the terminal amine of the PEG linker.

e Wash the resin with DCM and then neutralize with a solution of 10% DIPEA in DCM.

e Wash the resin again thoroughly with DCM.

Step 5: POI Ligand Coupling

e Swell the resin in DMF.

» Add the POI ligand (with a carboxylic acid moiety), along with coupling reagents such as
HATU and a base like DIPEA.

o Shake the reaction mixture at room temperature until the reaction is complete (monitor by
LC-MS analysis of a test cleavage).

e Wash the resin extensively with DMF, DCM, and MeOH.

Step 6: Cleavage and Purification

e Dry the resin under vacuum.

» Treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane)
for 2-3 hours.

¢ Filter the resin and collect the filtrate.

o Precipitate the crude PROTAC in cold diethyl ether.

 Purify the final compound by reverse-phase High-Performance Liquid Chromatography
(HPLC).
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This guide provides a framework for the safe handling and use of N-Boc-PEG5-alcohol in a
research setting. Researchers should always consult the specific Safety Data Sheet provided
by their supplier and adapt protocols based on the specific requirements of their chemical
transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. N-Boc-PEG5-alcohol | 1404111-67-6 [chemicalbook.com]

e 2. N-Boc-PEG5-alcohol, 1404111-67-6 | BroadPharm [broadpharm.com]

e 3. Boc-NH-PEG5-OH | CAS:1404111-67-6 | Biopharma PEG [biochempeg.com]
e 4. benchchem.com [benchchem.com]

» To cite this document: BenchChem. [Technical Guide: N-Boc-PEG5-alcohol - Safety and
Handling in Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609480#n-boc-peg5-alcohol-safety-data-sheet-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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